Cas no 1691-17-4 (Methane,1,1'-oxybis[1,1-difluoro-)

• Product Name: Methane,1,1'-oxybis[1,1-difluoro-
• CAS No: 1691-17-4
• MF: C₂H₂F₄O
• MW: 118.030294895172
• MDL: MFCD00042097
• CID: 163684
• Update Time: 2025-07-16

Methane,1,1'-oxybis[1,1-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Tetrafluorodimethyl ether
• difluoromethoxy(difluoro)methane
• R E 134
• bis(difluoromethyl)ether
• TETRAFLUORODIMETHYL ETHER
• (Difluoromethoxy)(difluoro)methane
• Methane,1,1'-oxybis[1,1-difluoro-

• MDL： MFCD00042097
• Inchi： 1S/C2H2F4O/c3-1(4)7-2(5)6/h1-2H
• InChI Key： IOCGMLSHRBHNCM-UHFFFAOYSA-N
• SMILES： FC(OC(F)F)F

Computed Properties

• Exact Mass: 118.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.3050 (estimate)
• Melting Point: -107°C
• Boiling Point: 4,7°C
• Refractive Index: 1.2380 (estimate)
• PSA: 9.23000
• LogP: 1.44820

Methane,1,1'-oxybis[1,1-difluoro- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3163
• Safety Instruction： S23; S38
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Methane,1,1'-oxybis[1,1-difluoro-

Comprehensive Overview of Methane,1,1'-oxybis[1,1-difluoro- (CAS No. 1691-17-4)

Methane,1,1'-oxybis[1,1-difluoro-, identified by its CAS No. 1691-17-4, is a specialized fluorinated compound with unique chemical properties. This compound belongs to the family of fluorinated ethers, which are increasingly gaining attention in industrial and research applications due to their stability and low environmental impact. The molecular structure of Methane,1,1'-oxybis[1,1-difluoro- features a central oxygen atom bridging two difluoromethane groups, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for sustainable fluorinated compounds has surged, driven by global trends toward green chemistry and eco-friendly materials. Researchers and manufacturers are actively exploring alternatives to traditional solvents and refrigerants, and Methane,1,1'-oxybis[1,1-difluoro- has emerged as a candidate due to its low global warming potential (GWP) and ozone depletion potential (ODP). This aligns with the growing interest in climate-friendly chemicals and circular economy initiatives.

The compound's thermal stability and chemical inertness make it suitable for high-performance applications, such as advanced lubricants and dielectric fluids. Its compatibility with polymeric materials has also sparked interest in the electronics industry, where it is being evaluated for use in semiconductor manufacturing and thermal management systems. These applications are particularly relevant as the world shifts toward renewable energy technologies and electric vehicles (EVs), where efficient thermal regulation is critical.

From a synthetic perspective, Methane,1,1'-oxybis[1,1-difluoro- is often synthesized through controlled fluorination reactions, leveraging catalytic processes to minimize byproducts. This approach aligns with the broader industry focus on atom economy and waste reduction. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are commonly employed to verify its purity and structural integrity.

Safety and handling of Methane,1,1'-oxybis[1,1-difluoro- are governed by standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While it is not classified as hazardous under most regulatory frameworks, its flammability and volatility require cautious storage conditions. This aspect is particularly important for industries adhering to ISO 14001 and REACH compliance, where chemical safety is a top priority.

In the context of market trends, the compound's niche applications have led to increased interest from specialty chemical suppliers and research institutions. Online searches for fluorinated ethers and low-GWP alternatives have risen significantly, reflecting the broader shift toward sustainable innovation. Additionally, questions like "What are the industrial uses of Methane,1,1'-oxybis[1,1-difluoro-?" and "How does CAS No. 1691-17-4 compare to other fluorinated compounds?" are frequently encountered in technical forums.

Looking ahead, the role of Methane,1,1'-oxybis[1,1-difluoro- in next-generation technologies is expected to expand, particularly in sectors prioritizing energy efficiency and environmental sustainability. Its unique combination of properties positions it as a valuable component in the development of high-performance materials and clean energy solutions. As research continues, further insights into its potential applications and optimization of synthesis methods will likely emerge, solidifying its place in modern chemistry.